Cas no 1310684-89-9 (3-(trifluoromethoxy)piperidine hydrochloride)

• Product Name: 3-(trifluoromethoxy)piperidine hydrochloride
• CAS No: 1310684-89-9
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• CID: 5099232
• Update Time: 2025-05-20

3-(trifluoromethoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethoxy)piperidine hydrochloride

• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)11-5-2-1-3-10-4-5;/h5,10H,1-4H2;1H
• InChI Key： UHUKHXXEPUCJFU-UHFFFAOYSA-N
• SMILES： O(C1CNCCC1)C(F)(F)F.Cl

Additional information on 3-(trifluoromethoxy)piperidine hydrochloride

3-(Trifluoromethoxy)Piperidine Hydrochloride: A Comprehensive Overview

3-(Trifluoromethoxy)piperidine hydrochloride, with the CAS number 1310684-89-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a trifluoromethoxy group. The trifluoromethoxy group, represented as -O-CF3, is a highly electron-withdrawing substituent that imparts distinctive electronic and steric properties to the molecule.

The synthesis of 3-(trifluoromethoxy)piperidine hydrochloride typically involves multi-step organic reactions, often starting from readily available starting materials such as piperidine or its derivatives. The introduction of the trifluoromethoxy group is a critical step, often achieved through nucleophilic aromatic substitution or other specialized reaction pathways. The hydrochloride salt form is commonly used in pharmaceutical applications due to its enhanced solubility and stability compared to the free base.

Recent studies have highlighted the potential of 3-(trifluoromethoxy)piperidine hydrochloride in various therapeutic areas. For instance, research has shown that this compound exhibits promising activity in modulating ion channels, which are critical targets for treating conditions such as epilepsy, pain, and cardiovascular diseases. The trifluoromethoxy group plays a pivotal role in enhancing the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its pharmacological applications, 3-(trifluoromethoxy)piperidine hydrochloride has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconducting polymers and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that the compound can significantly improve the efficiency and stability of these materials under various operating conditions.

The toxicological profile of 3-(trifluoromethoxy)piperidine hydrochloride has also been a subject of recent investigations. Studies indicate that while the compound exhibits low acute toxicity, long-term exposure may pose certain risks, particularly in terms of hepatic metabolism and renal excretion. Regulatory agencies have recommended further research to fully understand its safety profile before widespread clinical use.

In conclusion, 3-(trifluoromethoxy)piperidine hydrochloride, with its CAS number 1310684-89-9, represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.